Cas no 161466-30-4 (4-(3-aminophenyl)butanoic acid)

• Product Name: 4-(3-aminophenyl)butanoic acid
• CAS No: 161466-30-4
• Molecular Formula: C₁₀H₁₃NO₂
• Molecular Weight: 179.216
• MDL: MFCD19313804
• CID: 2780396
• PubChem ID: 4429534

4-(3-aminophenyl)butanoic acid Properties

Names and Identifiers

• 4-(3-aminophenyl)butanoic acid
• 4-(3-aminophenyl)butanoicAcid
• SCHEMBL1162158
• EN300-194354
• DTXSID10403205
• 4-(3-aminophenyl)butanoic Acid
• 161466-30-4
• Benzenebutanoic acid, 3-amino-

• MDL： MFCD19313804
• InChIKey： WJWRZQCZBPZJTE-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO2/c11-9-5-1-3-8(7-9)4-2-6-10(12)13/h1,3,5,7H,2,4,6,11H2,(H,12,13)

Computed Properties

• Exact Mass: 179.094628657Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 179.094628657Da
• Heavy Atom Count: 13
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines